Cas no 191419-14-4 (5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 191419-14-4
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD01314939
• CID: 3061576
• PubChem ID: 2763768
• Update Time: 2025-04-21

5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carboxylic acid
• DB-155072
• DTXSID50377138
• 5-chloro-1-methyl-3-phenylpyrazole-4-carboxylic acid
• MFCD01314939
• CS-0318359
• G62776
• 3K-528S
• AKOS005070275
• 5-Chloro-1-Methyl-3-Phenyl-1H-Pyrazole-4-CarboxylicAcid
• 191419-14-4
• SCHEMBL17142715

• MDL： MFCD01314939
• Inchi： 1S/C11H9ClN2O2/c1-14-10(12)8(11(15)16)9(13-14)7-5-3-2-4-6-7/h2-6H,1H3,(H,15,16)
• InChI Key： HHJCGJQZUGPCRH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 236.0352552Da
• Monoisotopic Mass: 236.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 176-177°C
• Boiling Point: 378.8±37.0 °C at 760 mmHg
• Flash Point: 182.9±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)